Cas no 63039-47-4 (Magnesium,bromo(2,5-dimethoxyphenyl)-)

• Product Name: Magnesium,bromo(2,5-dimethoxyphenyl)-
• CAS No: 63039-47-4
• MF: C₂₂H₃₈N₂O₄
• MW: 394.54812669754
• MDL: MFCD01860891
• CID: 500963
• PubChem ID: 16211158
• Update Time: 2025-11-02

Magnesium,bromo(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Magnesium,bromo(2,5-dimethoxyphenyl)-
• Boc-D-Pra-OH*DCHA
• Boc-D-propargylglycine . DCHA
• BOC-D-PROPARGYL-GLY-OH DCHA
• (2R)-2-[(tert-butoxycarbonyl)amino]pent-4-ynoic acid
• (R)-2-(Boc-amino)-4-pentynoic acid (dicyclohexylammonium) salt
• Boc-D-2-propargylglycine (dicyclohexylammonium) salt
• Boc-D-propargyl-Gly-OH (dicyclohexylammonium) salt
• N-cyclohexylcyclohexanamine;(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pent-4-ynoic acid
• Boc-D-Gly(Propargyl)-OH.DCHA
• dicyclohexylamine (R)-2-(tert-butoxycarbonylamino)pent-4-ynoate
• AKOS025312273
• DTXSID20583380
• BOC-D-PRA-OH DCHA
• (R)-2-((tert-Butoxycarbonyl)amino)pent-4-ynoic acid dicyclohexylammonium salt
• Boc-D-propraglycine dicyclohexylammonium salt
• 63039-47-4
• N-alpha-t-Butyloxycarbonyl-D-propargylglycine dicyclohexylamine (Boc-D-Pra-OH.DCHA)
• (2R)-2-[(tert-Butoxycarbonyl)amino]pent-4-ynoic acid--N-cyclohexylcyclohexanamine (1/1)
• Dicyclohexylamine (R)-2-((tert-butoxycarbonyl)amino)pent-4-ynoate
• CS-0454359
• Boc-D-propargyl-Gly-OH dicyclohexylammonium salt
• MFCD01860891
• G84406

• MDL： MFCD01860891
• Inchi： 1S/C12H23N.C10H15NO4/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-5-6-7(8(12)13)11-9(14)15-10(2,3)4/h11-13H,1-10H2;1,7H,6H2,2-4H3,(H,11,14)(H,12,13)/t;7-/m.1/s1
• InChI Key： RUFMNUDFZKNXCE-HMZWWLAASA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC#C)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 394.28300
• Monoisotopic Mass: 394.28315770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.66000
• LogP: 5.01080

Magnesium,bromo(2,5-dimethoxyphenyl)- Security Information

• HazardClass：IRRITANT

Additional information on Magnesium,bromo(2,5-dimethoxyphenyl)-

Magnesium,bromo(2,5-dimethoxyphenyl)- (CAS No. 63039-47-4): Properties, Applications, and Market Insights

Magnesium,bromo(2,5-dimethoxyphenyl)- (CAS No. 63039-47-4) is a specialized organomagnesium compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to as bromo(2,5-dimethoxyphenyl)magnesium, belongs to the class of Grignard reagents, which are widely used in organic synthesis. Its molecular structure features a magnesium atom bonded to a bromine atom and a 2,5-dimethoxyphenyl group, making it a valuable intermediate in various chemical reactions.

The chemical properties of Magnesium,bromo(2,5-dimethoxyphenyl)- are characterized by its reactivity, particularly in nucleophilic addition reactions. This compound is typically prepared in anhydrous conditions to prevent decomposition, as it is sensitive to moisture and air. Its stability and reactivity make it a preferred choice for researchers and industries engaged in the synthesis of complex organic molecules. The 2,5-dimethoxyphenyl moiety in the compound also contributes to its unique electronic properties, which can influence the outcome of synthetic pathways.

One of the most prominent applications of Magnesium,bromo(2,5-dimethoxyphenyl)- is in the pharmaceutical industry. It serves as a key intermediate in the synthesis of bioactive molecules, including potential drug candidates. For instance, it has been utilized in the development of compounds with central nervous system (CNS) activity, owing to the electron-donating effects of the methoxy groups. Additionally, this compound finds use in the production of agrochemicals, where its reactivity enables the creation of novel pesticides and herbicides with improved efficacy.

In recent years, the demand for Magnesium,bromo(2,5-dimethoxyphenyl)- has surged due to its role in green chemistry initiatives. Researchers are increasingly exploring its use in sustainable synthetic routes, aiming to reduce waste and energy consumption. This aligns with the growing global focus on environmentally friendly chemical processes, making the compound a topic of interest in academic and industrial circles. Its compatibility with catalytic systems further enhances its appeal for modern synthetic applications.

The market for Magnesium,bromo(2,5-dimethoxyphenyl)- is expected to grow steadily, driven by advancements in organic synthesis and the expanding pharmaceutical sector. Key players in the chemical industry are investing in research to optimize its production and explore new applications. For example, recent studies have highlighted its potential in material science, particularly in the development of organic electronic materials. These innovations are likely to open new avenues for the compound's utilization, further boosting its market prospects.

From a safety and handling perspective, Magnesium,bromo(2,5-dimethoxyphenyl)- requires careful management due to its reactive nature. Proper storage conditions, such as inert atmospheres and moisture-free environments, are essential to maintain its stability. Researchers and manufacturers must adhere to stringent safety protocols to ensure safe handling and disposal, minimizing risks associated with its use.

In conclusion, Magnesium,bromo(2,5-dimethoxyphenyl)- (CAS No. 63039-47-4) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique properties and reactivity make it a cornerstone in modern organic synthesis, while its alignment with green chemistry principles positions it as a sustainable choice for future innovations. As research continues to uncover new uses for this compound, its significance in the chemical industry is set to grow, offering exciting opportunities for scientists and manufacturers alike.